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Abstract
CH-223191 is a potent and selective antagonist of the Aryl Hydrocarbon Receptor (AHR), a

ligand-activated transcription factor implicated in mediating the toxic effects of dioxins and

involved in various physiological and pathological processes.[1][2] Proper preparation of CH-
223191 stock solutions is critical for accurate and reproducible experimental results. This

document provides detailed application notes and protocols for the preparation of CH-223191
stock solutions in dimethyl sulfoxide (DMSO), along with information on its mechanism of action

and a general experimental workflow.

Introduction
CH-223191 is a small molecule that acts as a pure antagonist of the AHR, effectively blocking

the nuclear translocation and DNA binding of the receptor.[3][4] It has been shown to inhibit the

toxic effects induced by 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), a potent AHR agonist.[2]

[5] The antagonist does not exhibit agonist activity, even at high concentrations, making it a

valuable tool for studying AHR signaling pathways.[6] Its applications span toxicology,

immunology, oncology, and stem cell research.[1][2][7] Given its hydrophobic nature, DMSO is

the recommended solvent for preparing stock solutions of CH-223191 for in vitro studies.
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The following table summarizes the key quantitative data for CH-223191.

Parameter Value Reference

Molecular Weight 333.39 g/mol [8]

Solubility in DMSO 25 mg/mL to 127 mg/mL [2][7]

(Approximately 75 mM to 381

mM)

IC₅₀
30 nM (for inhibition of TCDD-

induced luciferase activity)
[4]

Storage (Powder) -20°C for up to 3 years [3][4][7]

Storage (in DMSO)
-80°C for up to 1 year; -20°C

for up to 1 month
[4][7]

Experimental Protocols
Materials

CH-223191 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparation of a 10 mM Stock Solution
Preparation: Before starting, ensure a clean and sterile working environment, especially if

the stock solution will be used in cell culture. It is recommended to handle the compound and

prepare the solution in a chemical fume hood.
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Weighing the Compound: Accurately weigh the desired amount of CH-223191 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.33 mg of CH-223191
(Molecular Weight: 333.39 g/mol ).

Dissolving in DMSO: Add the weighed CH-223191 powder to a sterile microcentrifuge tube.

Add the calculated volume of DMSO. For a 10 mM stock solution from 3.33 mg of powder,

add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly until the powder

is completely dissolved. Gentle warming or sonication may be used to aid dissolution if

necessary.[7] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[4] Store the aliquots at -80°C for

long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[4][7] It is

important to note that the compound is unstable in solution, and freshly prepared solutions

are recommended.[3]

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell

culture medium to the final desired concentration. It is crucial to ensure that the final

concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.5%.[9]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of CH-223191 and a general

experimental workflow for its use.
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Caption: AHR signaling pathway and the inhibitory action of CH-223191.
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Caption: Logical workflow for preparing CH-223191 stock solution.
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Caption: General experimental workflow for in vitro studies using CH-223191.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1684373?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684373?utm_src=pdf-body
https://www.benchchem.com/product/b1684373?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. apexbt.com [apexbt.com]

2. caymanchem.com [caymanchem.com]

3. medchemexpress.com [medchemexpress.com]

4. selleckchem.com [selleckchem.com]

5. CH 223191 | Aryl Hydrocarbon Receptors | Tocris Bioscience [tocris.com]

6. invivogen.com [invivogen.com]

7. CH-223191 | AhR antagonist | TargetMol [targetmol.com]

8. medkoo.com [medkoo.com]

9. medchemexpress.cn [medchemexpress.cn]

To cite this document: BenchChem. [Preparation of CH-223191 Stock Solution in DMSO:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684373#how-to-prepare-ch-223191-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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